Cas no 956910-62-6 (2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate)

• Product Name: 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate
• CAS No: 956910-62-6
• MF: C₂₃H₁₅Cl₃N₂O₄S
• MW: 521.800201654434
• CID: 6628158
• PubChem ID: 5260582
• Update Time: 2025-05-19

2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,5-dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl(3-chlorophenyl)methanesulfonate
• 956910-62-6
• 12X-0237
• [2-[1-(2,5-dichlorophenyl)pyrazole-4-carbonyl]phenyl] (3-chlorophenyl)methanesulfonate
• AKOS005081663
• 2-{[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl}phenyl (3-chlorophenyl)methanesulfonate
• 2-[1-(2,5-dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate
• 2-([1-(2,5-DICHLOROPHENYL)-1H-PYRAZOL-4-YL]CARBONYL)PHENYL (3-CHLOROPHENYL)METHANESULFONATE
• Benzenemethanesulfonic acid, 3-chloro-, 2-[[1-(2,5-dichlorophenyl)-1H-pyrazol-4-yl]carbonyl]phenyl ester
• 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate

• Inchi： 1S/C23H15Cl3N2O4S/c24-17-5-3-4-15(10-17)14-33(30,31)32-22-7-2-1-6-19(22)23(29)16-12-27-28(13-16)21-11-18(25)8-9-20(21)26/h1-13H,14H2
• InChI Key： PINPGZSCWFKMNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C=C(C=N1)C(C1=CC=CC=C1OS(CC1C=CC=C(C=1)Cl)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 519.981811g/mol
• Monoisotopic Mass: 519.981811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 712.0±60.0 °C(Predicted)
• pka: -4.02±0.12(Predicted)

Additional information on 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate

2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate: A Comprehensive Overview

The compound with CAS No. 956910-62-6, commonly referred to as 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a pyrazole ring, a dichlorophenyl group, and a methanesulfonate moiety, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive compounds. The presence of the pyrazole ring in this compound provides a platform for various functional groups to interact, enhancing its pharmacological activity. The dichlorophenyl group further adds to the molecule's stability and selectivity, making it a valuable candidate for targeted drug delivery systems. Additionally, the methanesulfonate group plays a crucial role in modulating the compound's solubility and bioavailability.

One of the most notable advancements in the study of this compound involves its application in anticancer research. Researchers have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, suggesting its potential as an antineoplastic agent. Furthermore, its ability to inhibit key enzymes involved in cancer progression has been validated through in vitro assays, underscoring its therapeutic potential.

The synthesis of 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution reactions, has enabled chemists to optimize the synthesis pathway. These methods not only enhance yield but also ensure the purity of the final product, which is critical for downstream applications.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently makes it an attractive candidate for systemic drug delivery. Additionally, studies on its metabolic stability have revealed that it undergoes minimal first-pass metabolism, further supporting its suitability as an orally administered drug.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding affinity with various therapeutic targets, such as protein kinases and receptor proteins. These findings have paved the way for rational drug design strategies aimed at improving its efficacy and reducing off-target effects.

In conclusion, 2-[1-(2,5-Dichlorophenyl)-1H-pyrazole-4-carbonyl]phenyl (3-chlorophenyl)methanesulfonate represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structural features, coupled with promising biological activity, position it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.